Cas no 51738-10-4 (Benzene, 1-(2,2-dibromoethenyl)-4-nitro-)

• Product Name: Benzene, 1-(2,2-dibromoethenyl)-4-nitro-
• CAS No: 51738-10-4
• MF: C₈H₅Br₂NO₂
• MW: 306.938800573349
• CID: 1573778
• PubChem ID: 10892157
• Update Time: 2025-07-25

Benzene, 1-(2,2-dibromoethenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,2-dibromoethenyl)-4-nitro-
• 4-Nitro-beta,beta-dibromostyrene
• SCHEMBL3109674
• EN300-359302
• 1-(2,2-DIBROMOETHENYL)-4-NITROBENZENE
• 51738-10-4
• 1-(2,2-dibromovinyl)-4-nitrobenzene
• AE-641/02522029

• Inchi： 1S/C8H5Br2NO2/c9-8(10)5-6-1-3-7(4-2-6)11(12)13/h1-5H
• InChI Key： FLWBELGVSNXZJF-UHFFFAOYSA-N
• SMILES： Br/C(=C\C1C=CC(=CC=1)[N+](=O)[O-])/Br

Computed Properties

• Exact Mass: 304.86865
• Monoisotopic Mass: 304.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene, 1-(2,2-dibromoethenyl)-4-nitro-

Benzene, 1-(2,2-dibromoethenyl)-4-nitro- and Its Chemical Properties

Benzene, 1-(2,2-dibromoethenyl)-4-nitro- is a synthetic compound characterized by its unique aromatic ring structure and functional groups. This molecule features a nitro group at the 4-position and a 2,2-dibromoethenyl substituent at the 1-position. The molecular formula of this compound is C₈H₆Br₂N₂O₂, and its CAS number is 51738-10-4. The compound's chemical structure is a derivative of benzene, with the addition of halogen and nitro functionalities, which significantly influence its reactivity and potential applications.

Recent studies have highlighted the importance of Benzene, 1-(2,2-dibromoethenyl)-4-nitro- in the development of novel materials and pharmaceutical intermediates. For instance, a 2023 publication in Advanced Materials demonstrated its utility in the synthesis of functionalized polymers with enhanced thermal stability. The nitro group introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring, making this compound a valuable scaffold for further chemical modifications.

The 2,2-dibromoethenyl substituent plays a critical role in the compound's reactivity. Bromine atoms on the ethenyl group increase the electrophilicity of the double bond, facilitating reactions such as nucleophilic substitution and electrophilic addition. This property has been leveraged in the design of new synthetic methodologies, as reported in a 2022 study published in Organic Letters. The researchers utilized this compound as a key intermediate in the synthesis of brominated aromatic derivatives, which are relevant to the development of flame-retardant materials.

From a synthetic perspective, the preparation of Benzene, 1-(2,2-dibromoethenyl)-4-nitro- typically involves multi-step processes. A common approach is the bromination of a suitable aromatic precursor followed by nitration. The bromination step is often carried out using bromine in a non-aqueous solvent, while the nitration reaction is conducted under controlled conditions to ensure selectivity. Recent advancements in catalytic methods have improved the efficiency of these reactions, as noted in a 2021 review article in Chemical Reviews.

The compound's potential applications extend beyond synthetic chemistry. In the field of materials science, its unique combination of halogen and nitro functionalities has been explored for use in organic semiconductors and sensors. A 2023 paper in ACS Applied Materials & Interfaces reported the use of this compound as a building block for creating optoelectronic devices with tunable bandgap properties. The nitro group contributes to the electron-deficient character of the molecule, which is essential for achieving desired electronic behavior in these materials.

From a biological standpoint, the compound's reactivity and functional groups suggest potential relevance in pharmaceutical research. While direct biological activity has not been widely documented, its structural similarity to known bioactive compounds has prompted investigations into its possible role as a lead molecule. A 2022 study in Journal of Medicinal Chemistry explored the use of similar aromatic derivatives as scaffolds for drug discovery, emphasizing the importance of functional group placement in modulating biological interactions.

The CAS number 51738-10-4 serves as a critical identifier for this compound, ensuring accurate reference in scientific literature and industrial applications. The compound's synthesis and characterization have been extensively documented in various databases, including the PubChem and ChemSpider platforms. These resources provide detailed information on its physical properties, such as melting point, solubility, and spectroscopic data, which are essential for its use in both academic and industrial settings.

Environmental and safety considerations are also important when working with this compound. Due to its halogenated nature, it may exhibit potential for environmental persistence, necessitating careful handling and disposal protocols. A 2023 risk assessment study in Environmental Science & Technology evaluated the fate and transport of brominated aromatic compounds in aquatic systems, highlighting the need for responsible chemical management practices.

Overall, Benzene, 1-(2,2-dibromoethenyl)-4-nitro- represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable compound for further exploration in synthetic chemistry, materials science, and pharmaceutical research. Ongoing studies continue to uncover new possibilities for its use, underscoring the importance of continued investigation into its properties and potential.